Cas no 29606-02-8 (Guanidine, N'-methyl-N-nitro-N-nitroso-)

• Product Name: Guanidine, N'-methyl-N-nitro-N-nitroso-
• CAS No: 29606-02-8
• MF: C₂H₅N₅O₃
• MW: 147.092798948288
• CID: 238062
• PubChem ID: 11629628
• Update Time: 2025-04-19

Guanidine, N'-methyl-N-nitro-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N'-methyl-N-nitro-N-nitroso-
• 2-methyl-1-nitro-1-nitrosoguanidine
• n-methyl-n'-nitro-n'-nitrosoguanidine
• DTXSID00469678
• AKOS006359664
• 29606-02-8
• SCHEMBL49441

• Inchi： 1S/C2H5N5O3/c1-4-2(3)6(5-8)7(9)10/h1H3,(H2,3,4)
• InChI Key： ZVGCIMVMXFUSDB-UHFFFAOYSA-N
• SMILES： [O-][N+](N(/C(/N)=N/C)N=O)=O

Computed Properties

• Exact Mass: 147.03935
• Monoisotopic Mass: 147.03923904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 111.69